Cas no 144478-31-9 (2-Propenoic acid, 3-(4-chlorophenyl)-2-cyano-, methyl ester, (Z)-)

• Product Name: 2-Propenoic acid, 3-(4-chlorophenyl)-2-cyano-, methyl ester, (Z)-
• CAS No: 144478-31-9
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 3751034
• PubChem ID: 2171869
• Update Time: 2025-07-21

2-Propenoic acid, 3-(4-chlorophenyl)-2-cyano-, methyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-chlorophenyl)-2-cyano-, methyl ester, (Z)-
• Methyl (Z)-3-(4-chlorophenyl)-2-cyano-2-propenoate
• methyl (2Z)-3-(4-chlorophenyl)-2-cyanoprop-2-enoate
• METHYL 4-CHLORO-ALPHA-CYANOCINNAMATE
• 12A-104
• MFCD00158958
• methyl (Z)-3-(4-chlorophenyl)-2-cyanoprop-2-enoate
• AKOS002969741
• Z44298083
• 660-264-3
• 144478-31-9
• methyl(2Z)-3-(4-chlorophenyl)-2-cyanoprop-2-enoate
• SCHEMBL11340650

• Inchi： 1S/C11H8ClNO2/c1-15-11(14)9(7-13)6-8-2-4-10(12)5-3-8/h2-6H,1H3/b9-6-
• InChI Key： PZMKZVIGENYNFE-TWGQIWQCSA-N
• SMILES： C(OC)(=O)/C(/C#N)=C\C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 221.0243562Da
• Monoisotopic Mass: 221.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1Ų

Additional information on 2-Propenoic acid, 3-(4-chlorophenyl)-2-cyano-, methyl ester, (Z)-

2-Propenoic acid, 3-(4-chlorophenyl)-2-cyano-, methyl ester, (Z)- (CAS No. 144478-31-9): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

2-Propenoic acid, 3-(4-chlorophenyl)-2-cyano-, methyl ester, (Z)-, identified by the CAS number 144478-31-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of α,β-unsaturated carboxylic acid esters, characterized by its unique structural features that include a cyano group and a chlorophenyl moiety. The (Z)-configuration of the double bond further distinguishes it from its enantiomer, making it a subject of interest for researchers exploring stereoselective synthesis and pharmacological activity.

The molecular structure of 2-Propenoic acid, 3-(4-chlorophenyl)-2-cyano-, methyl ester, (Z)- consists of a propenoic acid backbone esterified at the methyl end, with a cyano group attached to the second carbon and a 4-chlorophenyl group at the third carbon. This arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its potential applications in drug discovery and material science. The presence of both electron-withdrawing cyano and electron-donating chloro groups creates a balance that influences reactivity and binding affinity.

In recent years, 2-Propenoic acid, 3-(4-chlorophenyl)-2-cyano-, methyl ester, (Z)- has been studied for its potential role in developing novel therapeutic agents. The compound's structural motifs are reminiscent of biologically active molecules found in natural products and synthetic drugs. Specifically, the α,β-unsaturated ester functionality is known to participate in various biochemical pathways, including Michael addition reactions and enamine formation, which are pivotal in medicinal chemistry.

One of the most compelling aspects of 2-Propenoic acid, 3-(4-chlorophenyl)-2-cyano-, methyl ester, (Z)- is its versatility as a building block for more complex molecules. Researchers have leveraged its reactive sites to synthesize derivatives with enhanced pharmacological properties. For instance, modifications at the chlorophenyl ring or the cyano group can lead to compounds with improved solubility, bioavailability, or target specificity. These derivatives are being explored for their potential in treating various diseases, including inflammatory disorders and infectious diseases.

The stereochemistry of (Z)-configuration is particularly noteworthy, as it can significantly impact the biological activity of a molecule. In many cases, enantiomers of a compound exhibit markedly different pharmacological effects due to differences in their interaction with biological targets. The (Z)-isomer of 2-Propenoic acid, 3-(4-chlorophenyl)-2-cyano-, methyl ester may possess unique properties that make it more effective or selective compared to its (E)-counterpart. This has prompted researchers to develop efficient synthetic routes to isolate and study this specific isomer.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of complex molecules like 2-Propenoic acid, 3-(4-chlorophenyl)-2-cyano-, methyl ester, (Z)-. Molecular modeling studies have been conducted to understand how this compound interacts with biological targets at the atomic level. These studies have provided insights into potential binding modes and have guided the design of next-generation analogs with improved efficacy.

In addition to its pharmaceutical applications, 2-Propenoic acid, 3-(4-chlorophenyl)-2-cyano-, methyl ester, (Z)- has shown promise in material science. Its ability to participate in polymerization reactions makes it a candidate for developing novel polymers with tailored properties. Such materials could find applications in coatings, adhesives, or even biodegradable plastics. The compound's unique reactivity also makes it useful in catalysis research, where it can serve as a ligand or intermediate in various chemical transformations.

The synthesis of 2-Propenoic acid, 3-(4-chlorophenyl)-2-cyano-, methyl ester, (Z)- presents both challenges and opportunities for synthetic chemists. While there are established methods for producing related compounds, optimizing the synthesis for high yield and enantioselectivity remains an active area of research. Recent publications have highlighted novel catalytic systems that improve the efficiency of key steps in the synthesis process. These advancements not only enhance access to (Z)-configuration derivatives but also contribute to sustainable chemistry practices by reducing waste and energy consumption.

Future directions in the study of 2-Propenoic acid, 3-(4-chlorophenyl)-2-cyano-, methyl ester, (Z) include exploring its role in drug delivery systems and nanotechnology applications. The compound's ability to form stable complexes with other molecules makes it an attractive candidate for designing targeted drug delivery vehicles that can enhance therapeutic outcomes. Additionally，its interactions with nanoparticles could lead to novel materials with applications in electronics or sensors.

In conclusion, 2-Propenoic acid, 3-(4-chlorophenyl)-cyano-methyl ester, (Z) (CAS No.144478-31-9) is a multifaceted compound with significant potential across multiple disciplines.

Its unique structural features,

pharmacological relevance,

and industrial applicability make it

a valuable subject for ongoing research.

The continued exploration

of this compound will likely

yield new insights

and innovations

to both science